4-({[(2-chlorophenyl)amino]carbonyl}amino)-N-(1-cyclopropylethyl)-N-phenylbenzamide

• IUPAC Name: 4-[(2-chlorophenyl)carbamoylamino]-N-(1-cyclopropylethyl)-N-phenylbenzamide
• InChI: InChI=1S/C25H24ClN3O2/c1-17(18-11-12-18)29(21-7-3-2-4-8-21)24(30)19-13-15-20(16-14-19)27-25(31)28-23-10-6-5-9-22(23)26/h2-10,13-18H,11-12H2,1H3,(H2,27,28,31)
• InChI Key: DERWHDYQDMERJN-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC1)N(C2=CC=CC=C2)C(=O)C3=CC=C(C=C3)NC(=O)NC4=CC=CC=C4Cl
• Molecular Formula: C25H24ClN3O2
• Molecular Weight: 433.9 g/mol

Description

The compound “4-({[(2-chlorophenyl)amino]carbonyl}amino)-N-(1-cyclopropylethyl)-N-phenylbenzamide” is a complex organic molecule. It contains several functional groups including an amide group (-CONH2), a carbonyl group (C=O), and an aromatic ring (phenyl group). The presence of these functional groups suggests that this compound may have interesting chemical and physical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of amide bonds and the introduction of the phenyl and cyclopropyl groups. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the amide and carbonyl groups, as well as the phenyl ring, would likely contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the carbonyl group is often involved in nucleophilic addition reactions, while the amide group can participate in hydrolysis reactions. The phenyl ring, being an aromatic system, could undergo electrophilic aromatic substitution.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amide and carbonyl could impact the compound’s solubility in different solvents. The aromatic phenyl ring could contribute to the compound’s stability and may also influence its boiling and melting points.

Mechanism of Action

Without specific context (such as the compound’s use as a drug or catalyst), it’s difficult to predict the exact mechanism of action. If used as a drug, the compound’s mechanism of action would depend on its interactions with biological targets in the body.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in pharmaceuticals or materials science. Studies could also investigate its reactivity and behavior under different conditions.